Cas no 2172095-63-3 (4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole)

4-(Chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole is a functionalized triazole derivative featuring a chloromethyl group at the 4-position, a cyclobutyl substituent at the 5-position, and a cyclohexyl group at the 1-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly the chloromethyl moiety, which serves as a handle for further derivatization. The cyclobutyl and cyclohexyl groups contribute to steric and electronic modulation, making it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and materials science applications. Its well-defined structure allows for precise modifications, enabling researchers to explore structure-activity relationships in targeted molecular design.
4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole structure
2172095-63-3 structure
Product Name:4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole
CAS No:2172095-63-3
MF:C13H20ClN3
MW:253.771001815796
CID:5858631
PubChem ID:165554681
Update Time:2025-11-01

4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole
    • 2172095-63-3
    • EN300-1595327
    • Inchi: 1S/C13H20ClN3/c14-9-12-13(10-5-4-6-10)17(16-15-12)11-7-2-1-3-8-11/h10-11H,1-9H2
    • InChI Key: FDEFGGSUKWTZQA-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C2CCC2)N(C2CCCCC2)N=N1

Computed Properties

  • Exact Mass: 253.1345753g/mol
  • Monoisotopic Mass: 253.1345753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.7Ų

4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole Pricemore >>

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Additional information on 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole

Comprehensive Overview of 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole (CAS No. 2172095-63-3)

The compound 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole (CAS No. 2172095-63-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This molecule belongs to the 1,2,3-triazole family, a class of compounds known for their remarkable stability, versatility, and bioactivity. The presence of both cyclobutyl and cyclohexyl moieties in its structure makes it particularly interesting for drug discovery and development, as these groups often contribute to enhanced binding affinity and metabolic stability.

One of the most frequently searched topics related to 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole is its synthetic methodology. Researchers are keen to understand the most efficient routes for its preparation, including click chemistry approaches, which are widely used for constructing 1,2,3-triazole scaffolds. The chloromethyl group in this compound also opens up possibilities for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in green chemistry have further spurred interest in optimizing the synthesis of such compounds to minimize environmental impact.

Another area of growing interest is the potential biological activity of 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole. Given the well-documented pharmacological properties of 1,2,3-triazole derivatives, this compound is being explored for its possible roles as an enzyme inhibitor, antimicrobial agent, or even as a cancer therapeutic. The cyclobutyl and cyclohexyl substituents are particularly noteworthy, as they are often associated with improved pharmacokinetic profiles in drug candidates. Researchers are actively investigating its interactions with biological targets using computational modeling and high-throughput screening techniques.

In the realm of material science, 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole is being studied for its potential applications in polymer chemistry and coating formulations. The chloromethyl group can serve as a reactive handle for polymerization or cross-linking reactions, enabling the creation of novel materials with tailored properties. Its incorporation into supramolecular architectures is another exciting avenue, as the 1,2,3-triazole ring can participate in hydrogen bonding and other non-covalent interactions, which are crucial for designing functional materials.

The stability and storage conditions of 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole are also common topics of inquiry. Proper handling and storage are essential to maintain its integrity, and researchers often seek guidance on optimal conditions to prevent degradation. Additionally, the compound's solubility and reactivity in various solvents are frequently discussed, as these properties are critical for its practical use in laboratory settings.

As the demand for specialty chemicals continues to rise, 4-(chloromethyl)-5-cyclobutyl-1-cyclohexyl-1H-1,2,3-triazole stands out as a compound with immense potential. Its multifaceted applications, coupled with the growing body of research surrounding its properties, make it a subject of ongoing interest in both academic and industrial circles. Future studies are likely to uncover even more innovative uses for this versatile molecule, solidifying its place in the landscape of modern chemistry.

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